Cas no 2418595-02-3 (2-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide)
2-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Z4425089422
- 2-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide
- rac-2-fluoro-N-[(2R,3S)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide
-
- Inchi: 1S/C17H16FN3O2/c18-16-12(7-4-10-19-16)17(23)20-13-8-9-14(22)21-15(13)11-5-2-1-3-6-11/h1-7,10,13,15H,8-9H2,(H,20,23)(H,21,22)/t13-,15+/m1/s1
- InChI Key: WILRJIODMRVFTC-HIFRSBDPSA-N
- SMILES: FC1C(=CC=CN=1)C(N[C@@H]1CCC(N[C@H]1C1C=CC=CC=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 440
- XLogP3: 1.5
- Topological Polar Surface Area: 71.1
2-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26689799-0.05g |
rac-2-fluoro-N-[(2R,3S)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide |
2418595-02-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide
Introduction to 2-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide (CAS No. 2418595-02-3)
2-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2418595-02-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a pyridine core, a fluoro-substituent, and an N-substituted piperidine moiety. The stereochemical configuration at the (2S,3R)-6-oxo-2-phenylpiperidin-3-yl group adds an additional layer of complexity, making it a subject of interest for synthetic chemists and biologists alike.
The synthesis of such intricate molecules often requires meticulous planning and precise execution. The presence of the fluoro-substituent at the 2-position of the pyridine ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of 2-fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide, the fluorine atom may play a critical role in enhancing the compound's pharmacokinetic properties, thereby improving its potential as a drug candidate.
The piperidine scaffold is another key structural feature that contributes to the compound's pharmacological profile. Piperidine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The specific configuration at the (2S,3R)-6-oxo position suggests that this compound may exhibit unique biological activities compared to its stereoisomers. This stereochemical specificity is often a critical factor in determining a molecule's efficacy and safety profile.
Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the potential biological activity of complex molecules like 2-fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-y]pyridinecarboxamide with greater accuracy. By leveraging high-throughput screening (HTS) data and molecular docking studies, scientists can identify potential binding interactions with biological targets such as enzymes and receptors. This approach has been instrumental in accelerating the discovery of novel therapeutic agents.
The role of fluorinated piperidine derivatives in drug development has been extensively studied in recent years. For instance, compounds containing fluoro-piperidine moieties have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. Additionally, fluorine substitution can enhance binding affinity by increasing hydrophobic interactions or by influencing electronic properties at the binding site. These attributes make CAS No. 2418595-02 an attractive scaffold for further medicinal chemistry exploration.
In light of these considerations, researchers have been exploring synthetic routes to optimize the production of CAS No 2418595 while maintaining high enantiomeric purity. Chiral resolution techniques and asymmetric synthesis methods are commonly employed to achieve this goal. The development of efficient synthetic strategies not only reduces production costs but also ensures that the final product meets stringent quality standards required for preclinical and clinical studies.
The potential applications of CAS No 2418595 extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme mechanisms and for developing probes that can interact with specific biological targets. For example, fluorinated piperidine derivatives have been used as intermediates in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging studies. Such applications highlight the versatility of this class of molecules in both academic research and industrial settings.
As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored properties. The case of CAS No 2418595 exemplifies how structural modifications can lead to significant changes in biological activity. By integrating insights from computational modeling with experimental data, researchers can refine their designs to enhance potency while minimizing off-target effects. This iterative process is essential for developing safe and effective therapeutic agents.
The future directions for research on CAS No 2418595 include exploring its potential as a lead compound for new drug candidates or as a building block for more complex molecules. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in unlocking its full therapeutic potential. Additionally, advancements in green chemistry principles may offer opportunities to develop more sustainable synthetic routes for this compound.
In conclusion,CAS No 2418595 represents a fascinating example of how structural complexity can be leveraged to create molecules with unique biological properties. Its intricate framework combines elements that are known to contribute to pharmacological activity—fluorine substitution,(2S,3R) stereochemistry,and piperidine scaffolding—making it a promising candidate for further investigation。As research progresses,we can expect new insights into its mechanisms of action,as well as novel applications across multiple therapeutic areas。The continued exploration of such compounds will undoubtedly contribute to advancements in drug discovery and development。
2418595-02-3 (2-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)